Cas no 110539-07-6 (1,2-Hexanediol, dinitrate)

• Product Name: 1,2-Hexanediol, dinitrate
• CAS No: 110539-07-6
• MF: C₆H₁₂N₂O₆
• MW: 208.169281959534
• CID: 1193780
• PubChem ID: 14486914
• Update Time: 2025-04-20

1,2-Hexanediol, dinitrate Chemical and Physical Properties

Names and Identifiers

• 1,2-Hexanediol, dinitrate
• hexane-1,2-diol,nitric acid
• 1,2-Hexandiol dinitrate
• 110539-07-6
• YUWYAYLMKPCSHB-UHFFFAOYSA-N
• DTXSID10875625
• 1,2-dinitrooxy-hexane
• SCHEMBL9803325
• 1,2-HEXYLDINITRATE

• Inchi： 1S/C6H12N2O6/c1-2-3-4-6(14-8(11)12)5-13-7(9)10/h6H,2-5H2,1H3
• InChI Key： YUWYAYLMKPCSHB-UHFFFAOYSA-N
• SMILES： O(C(CO[N+](=O)[O-])CCCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.06953611g/mol
• Monoisotopic Mass: 208.06953611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 110Ų